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Compound of Interest

Compound Name: Methyl trichloroacetate

Cat. No.: B166323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl trichloroacetate (CAS 598-99-2) is a chlorinated organic compound widely utilized as

a key intermediate in organic synthesis. This technical guide provides a comprehensive

overview of its chemical and physical properties, detailed experimental protocols for its

synthesis and primary applications, and a list of notable suppliers. The document is intended to

serve as a valuable resource for researchers, chemists, and professionals in the

pharmaceutical and agrochemical industries who are interested in the practical application of

this versatile reagent.

Chemical and Physical Properties
Methyl trichloroacetate is a colorless to pale yellow liquid with a characteristic sweet, fruity

odor.[1] It is a halogenated ester that is insoluble in water but soluble in many organic solvents.

[1][2] Its high reactivity makes it a valuable precursor in various chemical transformations.
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Identifier Value

CAS Number 598-99-2

Molecular Formula C₃H₃Cl₃O₂

Molecular Weight 177.41 g/mol

InChI InChI=1S/C3H3Cl3O2/c1-8-2(7)3(4,5,6)/h1H3

InChIKey VHFUHRXYRYWELT-UHFFFAOYSA-N

SMILES COC(=O)C(Cl)(Cl)Cl

Synonyms

Acetic acid, 2,2,2-trichloro-, methyl ester; Methyl

2,2,2-trichloroacetate; Trichloroacetic acid

methyl ester

Physical Properties
Property Value

Melting Point -18 °C

Boiling Point 152-153 °C

Density 1.488 g/mL at 25 °C

Refractive Index 1.455 at 20 °C

Flash Point 72 °C (161.6 °F) - closed cup

Water Solubility Insoluble

Synthesis of Methyl Trichloroacetate
The primary industrial synthesis of methyl trichloroacetate involves the esterification of

trichloroacetic acid with methanol. While specific industrial processes can vary, a general

laboratory-scale protocol is described below.

Experimental Protocol: Esterification of Trichloroacetic
Acid
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Materials:

Trichloroacetic acid

Methanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

trichloroacetic acid and a molar excess of anhydrous methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully neutralize the excess acid by washing the reaction mixture with a saturated sodium

bicarbonate solution in a separatory funnel.

Separate the organic layer and wash it with water and then with brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the excess methanol under reduced pressure.

Purify the crude methyl trichloroacetate by fractional distillation to obtain the pure product.

Synthesis of Methyl Trichloroacetate

Trichloroacetic Acid

Esterification
(Reflux)Methanol

H₂SO₄ (catalyst)

Neutralization & Washing Drying Distillation Methyl Trichloroacetate
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Caption: Workflow for the synthesis of methyl trichloroacetate.

Applications in Organic Synthesis
The principal application of methyl trichloroacetate in organic synthesis is as a precursor for

the in-situ generation of dichlorocarbene (:CCl₂).[3] Dichlorocarbene is a highly reactive

intermediate that readily participates in cycloaddition reactions with alkenes to form gem-

dichlorocyclopropanes, which are valuable synthetic intermediates.

Generation of Dichlorocarbene and Cyclopropanation
Methyl trichloroacetate reacts with a strong base, such as an alkoxide, to generate

dichlorocarbene. This reaction is typically performed in the presence of an alkene to trap the

highly reactive carbene.

Experimental Protocol: Dichlorocyclopropanation of an
Alkene
This protocol is adapted from procedures for the similar reagent, ethyl trichloroacetate.
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Materials:

Alkene (e.g., cyclohexene)

Methyl trichloroacetate

Sodium methoxide

Anhydrous solvent (e.g., pentane or diethyl ether)

Three-necked round-bottom flask

Dropping funnel

Magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Ice bath

Procedure:

Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and an inlet for an inert atmosphere.

Under an inert atmosphere, add the alkene and anhydrous solvent to the flask.

Cool the stirred mixture in an ice bath.

Add sodium methoxide to the cooled mixture.

Slowly add methyl trichloroacetate from the dropping funnel to the reaction mixture over a

period of time, maintaining a low temperature.

After the addition is complete, allow the reaction to stir at a low temperature for several

hours.

Monitor the reaction progress by TLC or gas chromatography (GC).
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Upon completion, quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., diethyl ether).

Combine the organic layers, wash with water and brine, and dry over an anhydrous drying

agent.

Remove the solvent under reduced pressure and purify the crude product by distillation or

column chromatography to yield the corresponding gem-dichlorocyclopropane.

Application in Dichlorocyclopropanation

Reagents

Reaction

Methyl Trichloroacetate
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Caption: Logical relationship of methyl trichloroacetate in synthesis.

Safety and Handling
Methyl trichloroacetate is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated fume hood. It is combustible and can cause irritation to
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the skin, eyes, and respiratory system.[1] In case of contact, rinse the affected area with plenty

of water. It is toxic if ingested.[2] Personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, should be worn at all times when handling this chemical.

Suppliers
Methyl trichloroacetate is commercially available from various chemical suppliers. Below is a

non-exhaustive list of potential suppliers:

Supplier

Sigma-Aldrich (Merck)

TCI Chemicals

Alfa Aesar

ChemicalBook

CymitQuimica

Biosynth

Otto Chemie Pvt. Ltd.

Jigs Chemical

AccuStandard

Santa Cruz Biotechnology

Enamine

Sujan Chemicals Industries

Disclaimer: This guide is for informational purposes only and does not constitute professional

advice. All chemical procedures should be carried out by trained professionals in a controlled

laboratory setting with appropriate safety measures in place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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